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Pentaerythritol tetraoleate (PETO) is a synthetic ester lubricant base oil that is gaining

significant attention across various industrial sectors for its unique combination of high

performance and environmental friendliness.[1][2] This guide provides a comprehensive

comparison of PETO's performance against conventional mineral oils and other synthetic

lubricants, supported by experimental data. It is intended for researchers, scientists, and

formulation professionals in the lubricants industry.

PETO is produced through the esterification of pentaerythritol, a polyol, with oleic acid, a fatty

acid.[1][3] This molecular structure gives it exceptional properties, including high lubricity, a

high viscosity index, excellent thermal and oxidative stability, and high biodegradability.[4][5][6]

These characteristics make it a superior alternative to traditional lubricants in applications such

as hydraulic fluids, metalworking fluids, industrial gear oils, and even as a base oil for greases.

[4][7][8]

Performance Comparison: PETO vs. Alternatives
The performance of a lubricant is determined by a range of physicochemical and tribological

properties. The following tables summarize the performance of PETO in comparison to other

common lubricant base oils, including mineral oil, polyalphaolefin (PAO), and other synthetic

esters like trimethylolpropane trioleate (TMPTO).
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Property
Pentaerythritol
Tetraoleate
(PETO)

Mineral Oil
Polyalphaolefi
n (PAO)

Trimethylolpro
pane Trioleate
(TMPTO)

Viscosity Grade

(ISO VG)

Typically 46 or

68[3]
Wide range Wide range

Typically 46 or

68

Viscosity Index

(VI)
>175[4] 80-120[9] >130[10] >180

Flash Point (°C) >270[4] ~200 >220 ~290

Pour Point (°C) -20 to -25[4]
Variable, typically

higher
<-50 <-40[3]

Biodegradability
High (>85%)[1]

[11]
Low[9] Low[10] High

Tribological Performance (Four-Ball Test Data)
Lubricant Wear Scar Diameter (mm) Coefficient of Friction

Pentaerythritol Tetraoleate

(PETO)

Comparable to or slightly

better than other polyol

esters[12]

Lower than conventional

mineral oil[12]

Mineral Oil (SAE 30) Larger than PETO blends[12] Higher than PETO blends[12]

Trimethylolpropane Trioleate

(TMPTO)
Comparable to PETO[12] Data not specified

Canola Oil Comparable to PETO[12] Data not specified

Key Performance Attributes of PETO
Superior Lubricity and Wear Protection: PETO's polar ester molecules have a strong affinity for

metal surfaces, forming a durable lubricating film that reduces friction and wear, even under

extreme pressure.[5][12] This leads to extended equipment life and reduced maintenance

requirements.[5]
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Excellent Thermal and Oxidative Stability: PETO exhibits high resistance to thermal breakdown

and oxidation at elevated temperatures.[5][13] This minimizes the formation of sludge and

deposits, ensuring the lubricant's performance and longevity, particularly in high-temperature

applications like jet engines and industrial gearboxes.[1][14]

High Viscosity Index: A high viscosity index indicates that the oil's viscosity changes less with

temperature fluctuations. PETO's high VI ensures reliable performance across a wide operating

temperature range, from cold starts to high-temperature operation.[4][15]

Enhanced Biodegradability: Unlike mineral oils and PAOs, PETO is readily biodegradable,

making it an environmentally friendly choice for applications where lubricant leakage or

disposal is a concern.[1][5][7] The ester linkages in its structure are susceptible to hydrolysis,

breaking down into non-toxic components.[1]

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

accurate and reproducible results.

Four-Ball Wear Test (ASTM D4172)
This test evaluates the anti-wear properties of a lubricant. Four steel balls are arranged in a

pyramid, with the top ball rotating against the three stationary lower balls, which are immersed

in the lubricant sample. The test is run for a specified time at a set speed and load. The

average diameter of the wear scars on the three lower balls is then measured. A smaller wear

scar diameter indicates better anti-wear performance.

Pin-on-Disc Test (ASTM G99)
The tribological properties of lubricants, such as the coefficient of friction and specific wear

rate, are often evaluated using a pin-on-disc tribometer.[16] In this test, a pin is loaded against

a rotating disc with the lubricant applied to the contact area. The frictional force and the amount

of wear on the pin and disc are measured to determine the lubricant's performance.[16]

Rotary Bomb Oxidation Test (RBOT) (ASTM D2272)
The RBOT is used to assess the oxidation stability of a lubricant.[3][17] A sample of the oil is

placed in a pressure vessel (bomb) with a copper catalyst and water. The bomb is then
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pressurized with oxygen and placed in a heated bath. The time it takes for the oxygen pressure

to drop by a specified amount is measured as the oxidation induction time. A longer induction

time indicates greater oxidation stability.[17]

Visualizing Performance and Processes
To better understand the mechanisms and workflows related to PETO's performance, the

following diagrams are provided.
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Experimental Workflow for Lubricant Validation
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Biodegradation Pathway of PETO

Conclusion
Pentaerythritol tetraoleate stands out as a high-performance, biodegradable lubricant base

oil suitable for a wide range of demanding industrial applications. Its excellent lubricity, thermal

stability, and high viscosity index offer significant advantages over conventional mineral oils

and some synthetic alternatives. For professionals in lubricant formulation and development,

PETO provides a versatile and effective solution to meet the increasing demands for both

performance and environmental responsibility.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b107224?utm_src=pdf-body-img
https://www.benchchem.com/product/b107224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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